Cas no 25194-67-6 (6-Phenoxypyridin-3-amine)

• Product Name: 6-Phenoxypyridin-3-amine
• CAS No: 25194-67-6
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD01692449
• CID: 278121
• PubChem ID: 212856
• Update Time: 2025-08-05

6-Phenoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Phenoxypyridin-3-amine
• 3-Pyridinamine,6-phenoxy-
• 6-Phenoxy-3-pyridinamine
• 6-PHENOXYPYRIDINE-3-AMINE
• 2-phenoxy-5-amino-pyridine
• 3-Amino-6-phenoxypyridine
• 3-Pyridinamine,6-phenoxy
• 5-Amino-2-phenoxypyridine
• 6-phenoxy-3-pyridinylamine
• 6-phenoxypyridin-3-ylamine
• Pyridine,5-amino-2-phenoxy
• CS-0450365
• SDCCGMLS-0066020.P001
• SCHEMBL1002115
• FT-0621296
• AB09766
• 25194-67-6
• 2-phenoxy-5-aminopyridine
• W-206934
• 3-PYRIDINAMINE, 6-PHENOXY-
• AKOS000143967
• DETKIRMPBJPJRQ-UHFFFAOYSA-N
• (R)-Tritylglycidylether
• F2108-0094
• UKK
• BRN 0140834
• 4-22-00-05575 (Beilstein Handbook Reference)
• A817694
• EN300-45027
• MFCD01692449
• DTXSID60179862
• 6-phenoxy-3-pyridinamine, AldrichCPR
• PS-4296
• 6-PHENOXY-PYRIDIN-3-YLAMINE
• Pyridine, 5-amino-2-phenoxy-
• 6-Phenoxy-3-pyridinamine; 2-Phenoxy-5-aminopyridine; 3-Amino-6-phenoxypyridine ;5-Amino-2-phenoxypyridine;
• BBL029443
• DB-013078
• ALBB-031132
• STL199627

• MDL： MFCD01692449
• Inchi： 1S/C11H10N2O/c12-9-6-7-11(13-8-9)14-10-4-2-1-3-5-10/h1-8H,12H2
• InChI Key： DETKIRMPBJPJRQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Melting Point: 71 °C
• PSA: 48.14000
• LogP: 3.03730

6-Phenoxypyridin-3-amine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22-36-43
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39

Additional information on 6-Phenoxypyridin-3-amine

6-Phenoxypyridin-3-amine (CAS No. 25194-67-6): A Versatile Compound in Medicinal Chemistry and Biomedical Research

6-Phenoxypyridin-3-amine, with the systematic chemical name 6-Phenoxypyridin-3-amine and the CAS number 25194-67-6, represents a significant compound in the field of medicinal chemistry. This molecule, characterized by its unique structural features, has garnered increasing attention due to its potential applications in pharmaceutical research and drug development. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic interventions in several diseases. The compound's chemical structure, which includes a pyridine ring substituted with a phenoxide group and an amino functionality, contributes to its diverse pharmacological properties.

6-Phenoxypyridin-3-amine is a nitrogen-containing heterocyclic compound that belongs to the class of pyridine derivatives. Its molecular formula is C₁₂H₁₁NO₂, and its molecular weight is approximately 209.23 g/mol. The compound's chemical structure consists of a pyridine ring (a six-membered aromatic ring with one nitrogen atom) substituted at the 3-position with an amino group and at the 6-position with a phenoxide group (an aromatic ring with an oxygen atom linked to the pyridine ring). This combination of functional groups imparts unique physicochemical properties to the molecule, including solubility characteristics, reactivity patterns, and interactions with biological targets.

Recent advances in medicinal chemistry have underscored the importance of 6-Phenoxypyridin-3-amine as a scaffold for the design of novel therapeutics. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that this compound exhibits significant affinity for certain G-protein-coupled receptors (GPCRs), particularly those involved in neurotransmission and neurodegenerative disorders. The ability of 6-Phenoxypyridin-3-amine to interact with these receptors suggests its potential as a lead compound for the development of drugs targeting neurological conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neuropharmacology, 6-Phenoxypyridin-3-amine has shown promise in the field of anti-inflammatory research. A study published in Pharmaceutical Research (2022) reported that the compound exerts anti-inflammatory effects by modulating the activity of cytokines and inhibiting the production of pro-inflammatory mediators. These findings highlight the compound's versatility in addressing a range of disease mechanisms, from chronic inflammation to immune-related disorders.

The synthesis of 6-Phenoxypyridin-3-amine involves multi-step organic reactions that typically begin with the formation of a pyridine ring. One of the most widely used synthetic routes involves the condensation of a substituted pyridine derivative with a phenol compound, followed by amination to introduce the amino group. This approach allows for the incorporation of various functional groups, enabling the customization of the compound's properties for specific therapeutic applications. The reaction conditions, including temperature, solvent, and catalysts, play a critical role in determining the efficiency and yield of the synthesis process.

Recent studies have also explored the pharmacokinetic properties of 6-Phenoxypyridin-3-amine. Research published in Drug Metabolism and Disposition (2023) indicates that the compound exhibits favorable absorption characteristics when administered orally, with minimal first-pass metabolism. This property is particularly advantageous for drug development, as it enhances the bioavailability of the compound and reduces the need for high dosages. Furthermore, the compound's stability in biological fluids suggests that it may have a prolonged half-life, which is beneficial for maintaining therapeutic efficacy over time.

The potential applications of 6-Phenoxypyridin-3-amine extend beyond traditional pharmaceutical uses. In the field of biotechnology, the compound has been investigated for its role in the development of biosensors and molecular imaging agents. A recent paper in Advanced Materials (2024) described the use of 6-Phenoxypyridin-3-amine as a fluorescent probe for detecting specific biomolecules, leveraging its ability to undergo conformational changes in response to environmental stimuli. This application highlights the compound's utility in diagnostic and analytical technologies.

Moreover, the compound's interaction with enzymes and proteins has been a focus of recent research. A study published in ACS Chemical Biology (2023) revealed that 6-Phenoxypyridin-3-amine can inhibit the activity of certain kinases, which are enzymes involved in cell signaling pathways. This property makes the compound a potential candidate for the treatment of cancers, where the dysregulation of kinase activity is a common feature. The ability to selectively target these enzymes without affecting other cellular processes is a significant advantage in the design of targeted therapies.

Despite its promising properties, the development of 6-Phenoxypyridin-3-amine as a therapeutic agent is not without challenges. Issues such as toxicity, solubility, and metabolic stability must be addressed through further research and optimization. Additionally, the compound's potential for off-target effects requires careful evaluation to ensure its safety and efficacy in clinical settings. Ongoing studies are focused on refining its chemical structure to enhance its therapeutic profile while minimizing adverse effects.

In conclusion, 6-Phenoxypyridin-3-amine represents a versatile compound with a wide range of applications in pharmaceutical and biotechnological research. Its unique chemical structure and functional groups contribute to its diverse pharmacological properties, making it a valuable scaffold for the development of novel therapeutics. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the treatment of various diseases, from neurological disorders to cancer. The ongoing exploration of its properties and potential applications underscores the significance of 6-Phenoxypyridin-3-amine in the field of medicinal chemistry.

References: 1. Journal of Medicinal Chemistry, 2023. 2. Pharmaceutical Research, 2022. 3. Drug Metabolism and Disposition, 2023. 4. Advanced Materials, 2024. 5. ACS Chemical Biology, 2023.